Cas no 57378-83-3 (2,4-Dodecadienoic acid,3,7,11-trimethyl-, ethyl ester, (E,Z)- (9CI))

• Product Name: 2,4-Dodecadienoic acid,3,7,11-trimethyl-, ethyl ester, (E,Z)- (9CI)
• CAS No: 57378-83-3
• MF: C₁₇H₃₀O₂
• MW: 266.418905735016
• CID: 382640
• PubChem ID: 6453468
• Update Time: 2025-04-19

2,4-Dodecadienoic acid,3,7,11-trimethyl-, ethyl ester, (E,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Dodecadienoic acid,3,7,11-trimethyl-, ethyl ester, (E,Z)- (9CI)
• ethyl (2E,4Z)-3,7,11-trimethyldodeca-2,4-dienoate
• 57378-83-3
• 2,4-Dodecadienoic acid, 3,7,11-trimethyl-, ethyl ester, (E,Z)-

• Inchi： 1S/C17H30O2/c1-6-19-17(18)13-16(5)12-8-11-15(4)10-7-9-14(2)3/h8,12-15H,6-7,9-11H2,1-5H3/b12-8-,16-13+
• InChI Key： FYQGBXGJFWXIPP-LYWNWSGZSA-N
• SMILES： O(CC)C(/C=C(\C)/C=C\CC(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 266.2247
• Monoisotopic Mass: 266.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids